molecular formula C12H9F3N2 B8587274 N2-(3,5-Difluorophenyl)-4-fluorobenzene-1,2-diamine

N2-(3,5-Difluorophenyl)-4-fluorobenzene-1,2-diamine

Cat. No.: B8587274
M. Wt: 238.21 g/mol
InChI Key: GPQIRFWWKHWRTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N2-(3,5-Difluorophenyl)-4-fluorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C12H9F3N2 and its molecular weight is 238.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9F3N2

Molecular Weight

238.21 g/mol

IUPAC Name

2-N-(3,5-difluorophenyl)-4-fluorobenzene-1,2-diamine

InChI

InChI=1S/C12H9F3N2/c13-7-1-2-11(16)12(6-7)17-10-4-8(14)3-9(15)5-10/h1-6,17H,16H2

InChI Key

GPQIRFWWKHWRTF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)NC2=CC(=CC(=C2)F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (3,5-difluorophenyl)-(5-fluoro-2-nitrophenyl)amine (2.0 g, 7.5 mmol) in EtOAc (65 mL) was added to a slurry of palladium on carbon (10% by wt, 200 mg) in EtOAc (10 mL) under nitrogen. The reaction mixture was stirred at RT under an atmosphere of hydrogen for 4 h. The mixture was filtered through Celite® and the filtrate concentrated in vacuo. The resulting residue was purified by column chromatography (Si—PPC, gradient 0-30% EtOAc/cyclohexane) to afford the title compound as a white solid that turned red upon standing (1.07 g, 60%). LCMS (Method C): RT 3.40 min [M+H]+ 239. 1H NMR (CDCl3, 400 MHz): δ 6.90-6.87 (1H, m), 6.81-6.73 (2H, m), 6.31-6.23 (3H, m), 5.42 (1H, bs), 3.58 (2H, bs).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
65 mL
Type
solvent
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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